Cas no 57521-85-4 ((R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid)

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid is a chiral N-Boc-protected amino acid derivative, commonly used in peptide synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group serves as a protective moiety for the amine functionality, ensuring selective reactivity during coupling reactions. Its (R)-configuration makes it valuable for enantioselective synthesis, particularly in the preparation of non-natural amino acids and bioactive compounds. The compound’s high purity and stability under standard conditions facilitate its use in solid-phase peptide synthesis (SPPS) and other organic transformations. Its structural features also make it a useful intermediate in the development of peptidomimetics and small-molecule therapeutics.

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid structure

57521-85-4 structure

Product Name:(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid

CAS No:57521-85-4

MF:C₁₀H₁₉NO₄

MW:217.26216340065

MDL:MFCD00155638

CID:375579

PubChem ID:57647021

Update Time:2025-06-08

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

- Boc-D-Norvaline
- Boc-D-Nva-OH
- (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
- Boc-D-norvaline (syrup)
- D-Norvaline,N-[(1,1-dimethylethoxy)carbonyl]-
- (R)-2-(((tert-Butoxy)carbonyl)amino)-pentanoic acid
- NSC 343953
- (R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid
- Boc-D-2-aminovaleric acid
- D-Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-
- INWOAUUPYIXDHN-SSDOTTSWSA-N
- N-(t-butoxycarbonyl)-D-norvaline
- FD3024
- KM0116
- AM82595
- N-TERT-BUTOXYCARBONYL-D-NORVALINE
- (R)-2-tert-butoxycarbonylamino-pentanoi
- HY-W014100
- DTXSID20426405
- DS-15175
- AKOS015836452
- EN300-43850
- (2R)-2-{[(tert-butoxy)carbonyl]amino}pentanoic acid
- (R)-2-tert-butoxycarbonylamino-pentanoic acid
- SCHEMBL3450517
- (R)-2-(tert-butoxycarbonylamino)pentanoic acid
- Q-101722
- CS-W014816
- 57521-85-4
- MFCD00155638
- (R)-2-((tert-Butoxycarbonyl)amino)pentanoicacid
- A847913
- AKOS015893978
- Boc-D-Nva-OH, >=98.0% (TLC)
- (2R)-2-[(tert-butoxycarbonyl)amino]pentanoic acid
- MDL： MFCD00155638
- Inchi： 1S/C10H19NO4/c1-5-6-7(8(12)13)11-9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m1/s1
- InChI Key： INWOAUUPYIXDHN-SSDOTTSWSA-N
- SMILES： O(C(N[C@@H](C(=O)O)CCC)=O)C(C)(C)C

Computed Properties

Exact Mass: 217.13100
Monoisotopic Mass: 217.131408
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.8
Topological Polar Surface Area: 75.6

Experimental Properties

Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 348.3 °C at 760 mmHg
Flash Point: 164.4 °C
Solubility: Slightly soluble (3.3 g/l) (25 º C),
PSA: 75.63000
LogP: 2.15530

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Security Information

Hazardous Material transportation number：UN 3261 8/PG 2
WGK Germany：3
Safety Instruction： S26; S36/37/39; S45
Hazardous Material Identification：
Packing Group：III
Hazard Level：8
Safety Term：8
Packing Group：III
Risk Phrases：R14; R35
HazardClass：IRRITANT
Storage Condition：2-8°C

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Customs Data

HS CODE：29041000
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-EI808-1g	(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid	57521-85-4	97%	1g	89.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-EI808-25g	(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid	57521-85-4	97%	25g	1121.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-EI808-5g	(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid	57521-85-4	97%	5g	247.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-EI808-200mg	(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid	57521-85-4	97%	200mg	50.0CNY	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B863975-5g	Boc-D-Nva-OH	57521-85-4	≥98.0%	5g	￥168.30	2022-09-29
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031038-25g	(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid	57521-85-4	98%	25g	￥441	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031038-5g	(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid	57521-85-4	98%	5g	￥113	2024-05-22
TRC	B657025-1g	BOC-D-NVA-OH	57521-85-4		1g	$ 65.00	2022-06-07
TRC	B657025-5g	BOC-D-NVA-OH	57521-85-4		5g	$ 125.00	2022-06-07
TRC	B657025-25g	BOC-D-NVA-OH	57521-85-4		25g	$ 260.00	2022-06-07

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Production Method

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:57521-85-4)(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid

Order Number:A847913

Stock Status:in Stock

Quantity:100g/500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:17

Price ($):331.0/1159.0

Email:sales@amadischem.com

Product Official Link

(R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106

Related Categories

Other Chemical Reagents

57521-85-4 ((R)-2-((tert-Butoxycarbonyl)amino)pentanoic acid) Related Products

Recommended suppliers